3-((4-oxo-3-phenyl-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)propanamide

• IUPAC Name: N-(4-methylphenyl)-3-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]propanamide
• InChI: InChI=1S/C25H23N3O2S2/c1-16-10-12-17(13-11-16)26-21(29)14-15-31-25-27-23-22(19-8-5-9-20(19)32-23)24(30)28(25)18-6-3-2-4-7-18/h2-4,6-7,10-13H,5,8-9,14-15H2,1H3,(H,26,29)
• InChI Key: XRQQAKFAVCXYCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=CC=C5
• Molecular Formula: C25H23N3O2S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 670273-15-1

Description

3-((4-oxo-3-phenyl-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)propanamide is a useful research compound. Its molecular formula is C25H23N3O2S2 and its molecular weight is 461.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

The compound "3-((4-oxo-3-phenyl-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)propanamide" falls within the broader category of heterocyclic compounds that have been synthesized and studied for various applications. The synthesis of thienopyrimidines and other fused derivatives is a significant area of research. For instance, Harb et al. (2006) explored the synthesis of thieno[2,3-b]pyridine derivatives through reactions involving compound intermediates like 3-oxo-N-{4-[(pyrimidin-2-ylamino)sulfonyl]phenyl}butanamide. This work illustrates the versatility of these compounds in forming different heterocyclic structures with potential pharmacological applications (Harb, Hussein, & Mousa, 2006).

Potential Biological Activities

Research into the biological activities of compounds structurally related to "this compound" has shown promise in various areas. For example, Amr et al. (2007) synthesized a series of pyridines, pyrimidinones, and oxazinones with anti-inflammatory properties using citrazinic acid as a starting material. This study highlights the therapeutic potential of compounds within the same chemical family (Amr, Sabry, & Abdulla, 2007).

Optoelectronic and Nonlinear Optical Properties

Hussain et al. (2020) investigated the structural parameters, electronic, linear, and nonlinear optical exploration of thiopyrimidine derivatives, highlighting the importance of these compounds in nonlinear optics (NLO) and optoelectronic applications. Their study demonstrates the potential of thiopyrimidine derivatives in advancing NLO technology, which is crucial for developing new materials for optical devices (Hussain et al., 2020).

Antimicrobial and Anti-inflammatory Agents

Further, Tolba et al. (2018) synthesized a new series of thieno[2,3-d]pyrimidine heterocyclic compounds and tested them as antimicrobial and anti-inflammatory agents. These compounds showed remarkable activity against fungi, bacteria, and inflammation, indicating their potential as bioactive molecules in medical research (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).